![molecular formula C16H20N2OS B2526536 N-{5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}pentanamide CAS No. 304895-25-8](/img/structure/B2526536.png)
N-{5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}pentanamide
Description
N-{5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}pentanamide, also known as MPTP, is a chemical compound that has been studied for its potential applications in scientific research. This molecule has a thiazole ring and a pentanamide chain, and it is structurally similar to other compounds that have been used in research on Parkinson's disease.
Scientific Research Applications
Anticancer Activity
The compound has been investigated for its potential as an anticancer agent. Researchers synthesized a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These derivatives were evaluated against four cancer cell lines: MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Many of the tested compounds demonstrated moderate to excellent anticancer activity, outperforming the reference drug etoposide .
Anti-HIV Potential
While not explicitly studied for anti-HIV activity, the compound’s structural features suggest it might be worth exploring. Similar derivatives containing 1,3,4-oxadiazole and 1,3-thiazole moieties have shown promise in various biological contexts. Investigating its effects on HIV replication could be an interesting avenue for future research .
Solubility Enhancement
Amide derivatives are essential intermediates in medicinal chemistry due to their high solubility and efficient targeting of specific sites. The compound’s amide functionality may contribute to improved solubility, making it suitable for drug development .
Antioxidant Properties
Although specific data on its antioxidant activity are lacking, thiazole derivatives, in general, exhibit antioxidant potential. Further investigations could reveal whether this compound possesses such properties .
Neurokinin-2 Receptor Modulation
Compounds with amide functionality have been explored as neurokinin-2 receptor antagonists. Investigating whether this compound interacts with neurokinin receptors could provide insights into its neurological effects .
Other Biological Activities
Thiazoles are known for their diverse biological activities, including antitubercular, antifungal, and anti-inflammatory effects. While direct evidence is lacking, it’s worthwhile to explore these aspects further .
properties
IUPAC Name |
N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]pentanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2OS/c1-3-4-5-15(19)18-16-17-11-14(20-16)10-13-8-6-12(2)7-9-13/h6-9,11H,3-5,10H2,1-2H3,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSDLFUGVAFXAMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=NC=C(S1)CC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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